Cas no 1261853-03-5 (2,4-Dichloro-3-(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2,4-Dichloro-3-(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261853-03-5
• MF: C₁₂H₆Cl₂F₃NO
• MW: 308.083351612091
• CID: 4987489
• Update Time: 2025-06-13

2,4-Dichloro-3-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3-(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H6Cl2F3NO/c13-8-5-6-18-11(14)10(8)7-3-1-2-4-9(7)19-12(15,16)17/h1-6H
• InChI Key： HKQRHKAFCCANMA-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C1C=CC=CC=1OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 5.2
• Topological Polar Surface Area: 22.1

Additional information on 2,4-Dichloro-3-(2-(trifluoromethoxy)phenyl)pyridine

Introduction to 2,4-Dichloro-3-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261853-03-5) in Modern Chemical Research

2,4-Dichloro-3-(2-(trifluoromethoxy)phenyl)pyridine, identified by its CAS number 1261853-03-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, particularly the presence of both chloro and trifluoromethoxy substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The significance of 2,4-Dichloro-3-(2-(trifluoromethoxy)phenyl)pyridine lies in its potential as a building block for the development of novel therapeutic agents. Pyridine derivatives have long been explored for their pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer activities. The introduction of electron-withdrawing groups such as chlorine atoms and electron-donating groups like trifluoromethoxy enhances the molecule's interaction with biological targets, thereby improving its efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The trifluoromethoxy group in 2,4-Dichloro-3-(2-(trifluoromethoxy)phenyl)pyridine not only influences the electronic properties of the molecule but also contributes to its metabolic stability and bioavailability. This has made it a preferred choice for researchers aiming to develop drugs with enhanced pharmacokinetic profiles.

In the context of agrochemical research, this compound has shown promise as a precursor for synthesizing herbicides and pesticides. The dichloro substitution pattern on the pyridine ring enhances the compound's lipophilicity, facilitating its absorption and translocation in plants. Additionally, the presence of a phenyl ring with a trifluoromethoxy group provides additional sites for interaction with biological enzymes, making it an effective candidate for crop protection agents.

The synthesis of 2,4-Dichloro-3-(2-(trifluoromethoxy)phenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic aromatic substitution (SNAr), cross-coupling reactions, and palladium-catalyzed transformations. The chloro and trifluoromethoxy groups must be introduced at specific positions to maintain the desired chemical properties. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and ensure high purity.

One of the most compelling aspects of this compound is its versatility in drug discovery. Researchers have leveraged its structural framework to develop inhibitors targeting various disease pathways. For instance, studies have demonstrated its potential in inhibiting kinases and other enzymes involved in cancer progression. The combination of chloro and trifluoromethoxy substituents allows for fine-tuning of binding interactions with biological targets, leading to the development of highly specific inhibitors.

The impact of fluorine atoms on drug efficacy cannot be overstated. Fluoro-substituted compounds often exhibit improved metabolic stability, reduced susceptibility to degradation by enzymes, and enhanced binding affinity to receptors. In the case of 2,4-Dichloro-3-(2-(trifluoromethoxy)phenyl)pyridine, these properties make it an attractive scaffold for designing next-generation therapeutics that can overcome existing limitations associated with non-fluorinated analogs.

Recent publications have highlighted novel applications of this compound in addressing emerging health challenges. For example, researchers have explored its use as a lead compound for developing treatments against resistant bacterial strains. The structural motifs present in 2,4-Dichloro-3-(2-(trifluoromethoxy)phenyl)pyridine allow for selective inhibition of bacterial enzymes while minimizing toxicity to host cells. This aligns with global efforts to combat antibiotic resistance through innovative chemical strategies.

The agrochemical industry has also benefited from the exploration of this compound's potential. By serving as a precursor for herbicides and fungicides, it contributes to sustainable agricultural practices that enhance crop yields without compromising environmental safety. The ability to modify its structure further allows chemists to tailor its properties for specific applications, ensuring optimal performance under varying environmental conditions.

In conclusion,2,4-Dichloro-3-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261853-03-5) represents a significant advancement in chemical research with far-reaching implications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications in drug discovery and crop protection, underscoring its importance as a versatile intermediate. As scientific understanding continues to evolve, this compound is poised to play an increasingly critical role in addressing global health and agricultural challenges through innovative chemical solutions.